Cas no 2138291-30-0 (Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)-)

• Product Name: Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)-
• CAS No: 2138291-30-0
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 5261228
• Update Time: 2025-05-20

Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)-

• Inchi： 1S/C16H22N2O/c1-16(8-9-16)15(19)18-10-7-13(14(17)11-18)12-5-3-2-4-6-12/h2-6,13-14H,7-11,17H2,1H3
• InChI Key： BRMHFWDNEIQOLB-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)C(N)C1)(C1(C)CC1)=O

Additional information on Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)-

Introduction to Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)- and Its Significance in Modern Chemical Research

Methanone, specifically the compound with the CAS number 2138291-30-0, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 3-amino-4-phenyl-1-piperidinyl substituent and a 1-methylcyclopropyl group contributes to its unique chemical properties, making it a valuable candidate for further investigation.

The molecular architecture of Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)-, is a testament to the ingenuity of synthetic chemists who have meticulously crafted this compound. The combination of aromatic and heterocyclic rings creates a scaffold that is both structurally complex and functionally versatile. This complexity is not merely an academic curiosity but holds practical implications for drug design and discovery.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules. The compound Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)-, exemplifies the cutting-edge techniques employed in modern synthetic chemistry. For instance, transition metal-catalyzed reactions have played a pivotal role in constructing the intricate framework of this molecule. These reactions not only offer high selectivity and yield but also open up new avenues for functionalizing organic compounds.

The pharmacological potential of Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)-, is another area of intense interest. The presence of both amino and phenyl groups provides multiple sites for interaction with biological targets. This characteristic makes it an attractive candidate for further exploration in the field of medicinal chemistry. Researchers are particularly interested in its potential as a precursor for the development of novel drugs targeting various diseases.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that are more effective and have fewer side effects. Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)-, with its unique structural features, has shown promise in this regard.

The synthesis of Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)-, involves several key steps that highlight the sophistication of modern synthetic methodologies. For instance, the introduction of the 3-amino-4-phenyl-1-piperidinyl group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the 1-methylcyclopropyl moiety demands precise execution to avoid unwanted side reactions.

In addition to its synthetic challenges, Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)-, also presents opportunities for exploring new chemical reactions and transformations. The combination of different functional groups on its molecular scaffold allows for diverse chemical modifications. These modifications can be tailored to enhance specific properties such as solubility, bioavailability, and metabolic stability.

The field of computational chemistry has also played a significant role in understanding the behavior of Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)--. Advanced computational methods enable researchers to predict the three-dimensional structure of molecules and simulate their interactions with biological targets. This approach has been particularly useful in identifying potential drug candidates before they are synthesized in the laboratory.

In conclusion, Methanone, (3-amino-4-phenyl-1-piperidinyl)(1-methylcyclopropyl)- represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its complex molecular structure and versatile functional groups make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.